Methyl 2-[(propan-2-yl)oxy]ethyl ethylphosphonate

• CAS No.: 820260-97-7
• Molecular Formula: C8H19O4P
• Molecular Weight: 210.21 g/mol
• IUPAC Name: 2-[2-[ethyl(methoxy)phosphoryl]oxyethoxy]propane
• InChI: InChI=1S/C8H19O4P/c1-5-13(9,10-4)12-7-6-11-8(2)3/h8H,5-7H2,1-4H3
• InChI Key: YZHXMSVVDNYXKD-UHFFFAOYSA-N
• Canonical SMILES: CCP(=O)(OC)OCCOC(C)C

Description

Methyl 2-[(propan-2-yl)oxy]ethyl ethylphosphonate is a chemical compound with a unique structure that includes both phosphonate and ether functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl 2-[(propan-2-yl)oxy]ethyl ethylphosphonate typically involves the reaction of ethylphosphonic dichloride with isopropyl alcohol and methyl 2-hydroxyethyl ether. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The process involves the use of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to optimize the reaction conditions and improve yield. The use of catalysts and advanced purification techniques, such as distillation and crystallization, ensures the production of high-purity compounds .

Chemical Reactions Analysis

Types of Reactions

Methyl 2-[(propan-2-yl)oxy]ethyl ethylphosphonate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form phosphonic acid derivatives.

Reduction: Reduction reactions can convert the phosphonate group to a phosphine oxide.

Substitution: The ether group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride are used.

Substitution: Nucleophiles like sodium methoxide can be used for substitution reactions.

Major Products Formed

Oxidation: Phosphonic acid derivatives.

Reduction: Phosphine oxides.

Substitution: Various substituted ethers.

Scientific Research Applications

Methyl 2-[(propan-2-yl)oxy]ethyl ethylphosphonate has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis for the preparation of complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential use in drug development.

Industry: Utilized in the production of flame retardants and plasticizers.

Mechanism of Action

The mechanism of action of Methyl 2-[(propan-2-yl)oxy]ethyl ethylphosphonate involves its interaction with specific molecular targets. The phosphonate group can mimic phosphate esters, allowing the compound to interact with enzymes and proteins involved in phosphorylation processes. This interaction can inhibit or modify the activity of these enzymes, leading to various biochemical effects .

Comparison with Similar Compounds

Similar Compounds

• Methyl 2-[(prop-2-en-1-yl)oxy]ethyl ethylphosphonate
• Ethyl 2-[(propan-2-yl)oxy]ethyl ethylphosphonate
• Methyl 2-[(propan-2-yl)oxy]ethyl methylphosphonate

Uniqueness

Methyl 2-[(propan-2-yl)oxy]ethyl ethylphosphonate is unique due to its specific combination of functional groups, which provides distinct reactivity and applications compared to similar compounds.